Cas no 69875-49-6 (4-Chloroquinoline-3-carbonitrile)

• Product Name: 4-Chloroquinoline-3-carbonitrile
• CAS No: 69875-49-6
• MF: C₁₀H₅ClN₂
• MW: 188.613100767136
• MDL: MFCD03093327
• CID: 500833
• PubChem ID: 12467379
• Update Time: 2025-04-19

4-Chloroquinoline-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Chloroquinoline-3-carbonitrile
• 3-Quinolinecarbonitrile,4-chloro-
• 4-CHLORO-3-CYANOQUINOLINE
• 3-Cyano-4-chloroquinoline
• 3-Quinolinecarbonitrile,4-chloro
• 4-chloro-3-quinolinecarbonitrile
• 4-Chloro-quinoline-3-carbonitrile
• 4-chlro-3-cyanoquinoline
• 3-Quinolinecarbonitrile, 4-chloro-
• 4-chloranylquinoline-3-carbonitrile
• 0817AC
• SY003963
• AB0007272
• AB1001821
• A836678
• I08
• DTXSID60499416
• EN300-44043
• AKOS000179101
• DS-13932
• SCHEMBL1346465
• AC-7097
• SB67537
• CS-0001132
• MFCD03093327
• 69875-49-6

• MDL： MFCD03093327
• Inchi： 1S/C10H5ClN2/c11-10-7(5-12)6-13-9-4-2-1-3-8(9)10/h1-4,6H
• InChI Key： HCXMIOZRXOIQHX-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=CN=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 188.01400
• Monoisotopic Mass: 188.0141259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 36.7

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.36±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 129-130 ºC
• Boiling Point: 348.234°C at 760 mmHg
• Flash Point: 164.406℃
• Refractive Index: 1.667
• Solubility: Almost insoluble (0.034 g/l) (25 º C),
• PSA: 36.68000
• LogP: 2.75988

4-Chloroquinoline-3-carbonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines